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Compound of Interest

Compound Name:

2-[2-

(Dimethylamino)ethoxy]benzaldeh

yde

Cat. No.: B089207 Get Quote

Essential Safety and Handling Guide for 2-[2-
(Dimethylamino)ethoxy]benzaldehyde
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-[2-
(Dimethylamino)ethoxy]benzaldehyde. Adherence to these procedures is vital for ensuring

laboratory safety and the integrity of your research.
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Property Value

Chemical Name 2-[2-(Dimethylamino)ethoxy]benzaldehyde

CAS Number 15182-07-7 (hydrochloride salt)

Molecular Formula C11H15NO2

Molecular Weight 193.24 g/mol

Appearance Not specified (solid or liquid)

Hazards

Harmful if swallowed, Causes skin irritation,

Causes serious eye irritation, May cause

respiratory irritation.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

safety. The following table outlines the recommended PPE for handling 2-[2-
(Dimethylamino)ethoxy]benzaldehyde.
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles

compliant with ANSI Z87.1

standards are required.[2] A

face shield should be worn in

conjunction with goggles when

there is a risk of splashing.[3]

[4]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[2][3] Regularly

inspect gloves for any signs of

degradation or puncture before

use.

Body Laboratory Coat

A long-sleeved lab coat is

required to protect skin from

potential splashes and contact.

[3][5] For tasks with a higher

splash risk, a chemical-

resistant apron over the lab

coat is advised.[2]

Respiratory NIOSH-Approved Respirator

All handling of the compound,

especially if it is a powder or if

aerosols may be generated,

must be conducted in a

certified chemical fume hood to

prevent inhalation.[2][5] If a

fume hood is not available or

insufficient, a NIOSH-approved

respirator appropriate for

organic vapors and

particulates should be used

based on a risk assessment.[3]

[6]
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Operational Plan: Step-by-Step Handling Protocol
Following a systematic operational plan is crucial for the safe handling of 2-[2-
(Dimethylamino)ethoxy]benzaldehyde from receipt to disposal.

Preparation and Engineering Controls
Fume Hood: All manipulations of 2-[2-(Dimethylamino)ethoxy]benzaldehyde should be

performed in a certified chemical fume hood to minimize inhalation exposure.[2][5]

PPE Check: Before commencing any work, ensure all required PPE is readily available and

in good condition.[3]

Emergency Equipment: Verify that an emergency eyewash station and safety shower are

accessible and operational.

Handling the Compound
Wear Appropriate PPE: Don all PPE as specified in the table above before handling the

chemical.[3]

Avoid Dust and Aerosol Formation: If handling a solid form, use appropriate tools like

spatulas to prevent the generation of dust.[3]

Portioning: When transferring the chemical, do so carefully to avoid spills.

Solution Preparation: When preparing solutions, slowly add the compound to the solvent to

prevent splashing.

Spill Management
Evacuate: In the event of a spill, immediately clear the area.[5]

Ventilate: Ensure the area is well-ventilated, utilizing the fume hood if the spill is contained

within it.[5]

Containment: For small spills, use an inert absorbent material such as vermiculite or sand to

contain the substance.[5]
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Collection: Carefully collect the absorbed material into a designated and sealed hazardous

waste container.[5]

Cleaning: Decontaminate the spill area with a suitable solvent followed by soap and water.

All cleaning materials must be collected as hazardous waste.[5]

Disposal Plan
Proper disposal of 2-[2-(Dimethylamino)ethoxy]benzaldehyde and any contaminated

materials is essential to comply with regulations and protect the environment.

Unused Compound: Dispose of any unused or waste 2-[2-
(Dimethylamino)ethoxy]benzaldehyde as hazardous chemical waste in a clearly labeled

and sealed container.[2][7]

Contaminated Materials: All materials that have come into contact with the chemical,

including gloves, pipette tips, and absorbent pads, must be disposed of in a designated

hazardous waste container.[2][5]

Solutions: Both aqueous and organic solutions containing 2-[2-
(Dimethylamino)ethoxy]benzaldehyde should be collected in separate, appropriately

labeled hazardous waste containers.[2] Do not pour down the drain.[7]

Regulatory Compliance: All waste must be disposed of in accordance with federal, state, and

local regulations.[5][7]
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Safe Handling Workflow for 2-[2-(Dimethylamino)ethoxy]benzaldehyde

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Don Personal Protective Equipment

Transfer Compound

Verify Chemical Fume Hood Operation Locate Emergency Equipment

Prepare Solution

Spill Occurs

Decontaminate Work Area

Segregate and Dispose of Waste

Contain Spill

Clean and Decontaminate

Dispose of Spill Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-[2-(Dimethylamino)ethoxy]benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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